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Compound of Interest

Compound Name: Glyceryl behenate

Cat. No.: B1662700 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, essential

safety and logistical information for Glyceryl behenate, including operational and disposal

plans, to foster a secure and productive research environment.

Personal Protective Equipment (PPE)
When handling Glyceryl behenate, appropriate personal protective equipment is crucial to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.

Protection Type Specific Recommendations Rationale

Eye Protection
Tightly fitting safety goggles

with side-shields

Protects against airborne dust

particles.

Hand Protection
Chemical impermeable gloves

(e.g., nitrile)
Prevents direct skin contact.

Respiratory Protection
Effective dust mask or full-face

respirator

Required in case of insufficient

ventilation or significant dust

formation.

Skin and Body Protection
Lab coat; fire/flame resistant

and impervious clothing

Protects skin and clothing from

contamination.
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Operational Plan for Handling
Safe handling of Glyceryl behenate involves a systematic approach from preparation to the

completion of the experimental work.

1. Preparation:

Ensure the work area is well-ventilated.

Confirm that an emergency eye wash station is accessible.

Inspect all PPE for integrity before use.

Ground all equipment containing the material to prevent electrostatic discharge.[1]

2. Handling:

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools.[2]

Wear suitable protective clothing, including gloves and safety goggles.[2][3]

In case of insufficient ventilation, wear suitable respiratory equipment.[1]

Avoid contact with skin and eyes.[2]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials such as oxidizing agents.[1][4]

Experimental Workflow: Preparation of Solid Lipid
Nanoparticles (SLNs)
The following diagram illustrates a typical experimental workflow for the preparation of Solid

Lipid Nanoparticles (SLNs) using Glyceryl behenate.
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Workflow for Solid Lipid Nanoparticle Preparation.
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Disposal Plan
Proper disposal of Glyceryl behenate and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste Glyceryl behenate in a suitable, clearly labeled container.

Sweep up spills and place the material in a container for disposal; avoid generating dust.

2. Disposal:

Dispose of the waste in accordance with local, state, and federal regulations.

Do not let the chemical enter drains as it should not be discharged into the environment.[2]

Quantitative Data Summary
The following table provides key physical and chemical properties of Glyceryl behenate.

Property Value Reference

Melting Point 83°C (181.4°F) [1][4]

Flash Point 150°C (302°F) (Closed Cup) [1]

Molecular Weight 1059.8 g/mole [1]

Solubility Insoluble in water [5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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